3-(6-Methoxypyridin-3-YL)propan-1-amine
Overview
Description
“3-(6-Methoxypyridin-3-YL)propan-1-amine” is a chemical compound that is used in various organic synthesis transformations . It has a molecular weight of 124.143 .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the formula C6H8N2O . The InChIKey for this compound is UUVDJIWRSIJEBS-UHFFFAOYSA-N .Scientific Research Applications
Metabolic Stability and Safety Risks
3-(6-Methoxypyridin-3-yl)propan-1-amine and its derivatives, due to their high ligand efficiency and excellent ADME (Absorption, Distribution, Metabolism, and Excretion) profiles, have been studied for potential in drug development, particularly as inhibitors of oncogenic kinases such as bRAF. However, concerns regarding their mutagenic potential and time-dependent drug-drug interactions (TDI) have been raised, attributed to the formation of reactive metabolites upon metabolic oxidation. Research has shown that structural modifications can mitigate these safety liabilities by reducing the electron density of the ring or blocking reactive sites, thus lowering TDI and AMES mutagenicity risks (Palmer et al., 2012).
Antimicrobial Applications
Compounds incorporating this compound have been evaluated for antimicrobial properties. A particular study synthesized a Schiff base ligand and its metal complexes, which were then tested against various microbial species including Escherichia coli and Staphylococcus aureus. The results indicated that these compounds exhibit significant antimicrobial activity, suggesting potential applications in combating bacterial infections. The study also included in silico analyses to understand the compounds' interactions with bacterial proteins, highlighting their binding affinities and interaction mechanisms (Mariwamy et al., 2022).
Metabolic Pathway Elucidation
The metabolism of novel anticancer agents containing this compound has been studied to understand their metabolic pathways, which is crucial for drug development. For instance, the metabolism of YH3945, a novel anticancer drug, was investigated in rats, revealing extensive metabolism to 21 different metabolites, including glucuronide conjugates. These studies help in predicting the pharmacokinetic behavior of these compounds and their potential metabolite-related safety issues (Lee et al., 2004).
Mechanism of Action
Target of Action
It is suggested that this compound may be involved in the synthesis of antidepressant molecules . Antidepressants typically target neurotransmitter systems in the brain, particularly the serotonergic, noradrenergic, and dopaminergic systems .
Mode of Action
Given its potential role in the synthesis of antidepressants , it may interact with its targets to modulate the release or reuptake of neurotransmitters such as serotonin, norepinephrine, and dopamine . This can result in changes in mood and behavior, alleviating symptoms of depression .
Biochemical Pathways
If it is involved in the synthesis of antidepressants , it may affect pathways related to the synthesis, release, reuptake, or degradation of neurotransmitters such as serotonin, norepinephrine, and dopamine . These neurotransmitters play crucial roles in mood regulation, and their dysregulation is associated with depression .
Result of Action
If it is involved in the synthesis of antidepressants , its action could result in the modulation of neurotransmitter systems, potentially leading to an improvement in depressive symptoms .
properties
IUPAC Name |
3-(6-methoxypyridin-3-yl)propan-1-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2O/c1-12-9-5-4-8(7-11-9)3-2-6-10/h4-5,7H,2-3,6,10H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXRMNOBHRZVQQS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(C=C1)CCCN | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501305159 | |
Record name | 6-Methoxy-3-pyridinepropanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501305159 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1000521-37-8 | |
Record name | 6-Methoxy-3-pyridinepropanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1000521-37-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Methoxy-3-pyridinepropanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501305159 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(6-methoxypyridin-3-yl)propan-1-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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